Cas no 494-04-2 (Nicotelline)

• Product Name: Nicotelline
• CAS No: 494-04-2
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 330070
• PubChem ID: 68123
• Update Time: 2025-04-19

Nicotelline Chemical and Physical Properties

Names and Identifiers

• 3,2':4',3''-Terpyridine
• Nicotelline
• 2,4-dipyridin-3-ylpyridine
• CHEMBL3640784
• Nicotellin
• US8609708, 95 Nicotelline
• FT-0672693
• 4-N-NONYLBENZOYLCHLORIDE
• MFCD09743383
• AKOS030239875
• Q27266849
• HY-135560
• 7AO144V8IZ
• DTXSID40197781
• SCHEMBL1760672
• NS00073890
• 494-04-2
• UNII-7AO144V8IZ
• NICOTELLINE [MI]
• [3,2':4',3'']-Terpyridine
• CS-0113474
• BDBM109782
• DTXCID00120272
• DA-56172
• G78898

• Inchi： 1S/C15H11N3/c1-3-13(10-16-6-1)12-5-8-18-15(9-12)14-4-2-7-17-11-14/h1-11H
• InChI Key： OILSPHJMIPYURT-UHFFFAOYSA-N
• SMILES： N1C=CC(C2C=NC=CC=2)=CC=1C1C=NC=CC=1

Computed Properties

• Exact Mass: 235.11100
• Monoisotopic Mass: 233.095297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• XLogP3: 2

Experimental Properties

• Color/Form: Yellowish solid
• Density: Not available
• Melting Point: 147-149°C
• Boiling Point: bp >300°
• Flash Point: Not available
• Refractive Index: 1.615
• PSA: 37.81000
• LogP: 2.97270
• Vapor Pressure: Not available

Nicotelline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines